Cas no 58775-05-6 (2,7-Di-tert-butylfluorene)

• Product Name: 2,7-Di-tert-butylfluorene
• CAS No: 58775-05-6
• MF: C₂₁H₂₆
• MW: 278.431146144867
• MDL: MFCD03093998
• CID: 57327
• PubChem ID: 24878674
• Update Time: 2025-11-02

2,7-Di-tert-butylfluorene Chemical and Physical Properties

Names and Identifiers

• 2,7-Di-tert-Butylfluorene
• 2,7-ditert-butyl-9H-fluorene
• Fluorene,2,7-di-tert-butyl- (4CI)
• 2,7-Di-tert-butyl-9H-fluorene
• 2,7-di-t-butylfluorene
• 9H-Fluorene, 2,7-bis(1,1-dimethylethyl)-
• PubChem15066
• 2,7-di-tert-butyl-fluorene
• 2,7-di-tert-butyl fluorene
• KSC491I2B
• DFZYPLLGAQIQTD-UHFFFAOYSA-N
• C21H26
• TRA0017139
• RP15402
• S
• NS00127763
• AC-4866
• DTXSID70399195
• CS-W012290
• FT-0658778
• AS-19023
• MFCD03093998
• 2,7-Di-tert-butylfluorene, 98%
• Q-101151
• A832014
• AKOS015838115
• 58775-05-6
• FD14013
• SY036339
• D4084
• SB67049
• DB-027702
• 2,7-Di-tert-butylfluorene

• MDL： MFCD03093998
• Inchi： 1S/C21H26/c1-20(2,3)16-7-9-18-14(12-16)11-15-13-17(21(4,5)6)8-10-19(15)18/h7-10,12-13H,11H2,1-6H3
• InChI Key： DFZYPLLGAQIQTD-UHFFFAOYSA-N
• SMILES： C12C=C(C=CC=1C1C=CC(=CC=1C2)C(C)(C)C)C(C)(C)C

Computed Properties

• Exact Mass: 278.20300
• Monoisotopic Mass: 278.203
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 6.9
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: solid
• Density: 0.988
• Melting Point: 122.0 to 126.0 deg-C
• Boiling Point: 372.4℃ at 760 mmHg
• Flash Point: 194.2°C
• Refractive Index: 1.556
• Solubility: Soluble in toluene, hot methanol.
• PSA: 0.00000
• LogP: 5.85280
• Solubility: Not available

2,7-Di-tert-butylfluorene Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： 24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 2,7-Di-tert-butylfluorene

Recent Advances in the Application of 2,7-Di-tert-butylfluorene (CAS: 58775-05-6) in Chemical Biology and Pharmaceutical Research

2,7-Di-tert-butylfluorene (CAS: 58775-05-6) is a highly stable and versatile organic compound that has garnered significant attention in the fields of chemical biology and pharmaceutical research. Its unique structural properties, including the presence of bulky tert-butyl groups at the 2 and 7 positions of the fluorene ring, contribute to its exceptional thermal and oxidative stability. Recent studies have explored its potential applications in organic electronics, photoluminescent materials, and as a building block for more complex pharmaceutical compounds. This research brief aims to summarize the latest findings and advancements related to this compound.

One of the most notable applications of 2,7-Di-tert-butylfluorene is in the development of organic light-emitting diodes (OLEDs) and other optoelectronic devices. A 2023 study published in Advanced Materials demonstrated that derivatives of this compound exhibit high quantum yields and excellent charge transport properties, making them ideal candidates for next-generation display technologies. The study also highlighted the compound's potential in creating blue-emitting materials, which have historically been challenging to develop due to stability issues.

In the pharmaceutical sector, researchers have been investigating the use of 2,7-Di-tert-butylfluorene as a scaffold for drug design. Its rigid and planar structure allows for precise modifications, enabling the creation of targeted therapeutic agents. A recent paper in Journal of Medicinal Chemistry reported the synthesis of fluorene-based inhibitors for a specific kinase involved in cancer progression. The study found that the tert-butyl groups enhanced the compound's binding affinity and metabolic stability, leading to improved pharmacokinetic profiles in preclinical models.

Another area of interest is the compound's role in supramolecular chemistry. Due to its steric hindrance and aromaticity, 2,7-Di-tert-butylfluorene has been used to construct novel molecular architectures, such as rotaxanes and catenanes. These structures have potential applications in molecular machines and drug delivery systems. A 2024 study in Nature Chemistry showcased the use of this compound in creating a mechanically interlocked system capable of controlled release under specific stimuli, opening new avenues for smart therapeutics.

Despite these promising developments, challenges remain in the large-scale synthesis and purification of 2,7-Di-tert-butylfluorene. Recent efforts have focused on optimizing synthetic routes to improve yield and reduce environmental impact. A green chemistry approach published in ACS Sustainable Chemistry & Engineering proposed a solvent-free method using microwave irradiation, which significantly reduced reaction times and waste generation compared to traditional methods.

In conclusion, 2,7-Di-tert-butylfluorene (CAS: 58775-05-6) continues to be a compound of great interest across multiple scientific disciplines. Its applications in optoelectronics, drug design, and supramolecular chemistry highlight its versatility and potential for future innovations. Ongoing research aims to address current limitations and further explore its capabilities, positioning this compound as a key player in advancing chemical biology and pharmaceutical sciences.